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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B15594318

Get Quote

CAS Number: 239800-99-8

This technical guide provides a comprehensive overview of 13-Deacetyltaxachitriene A, a

diterpenoid natural product isolated from the branches of Taxus sumatrana. This document is

intended for researchers, scientists, and drug development professionals interested in the

chemical properties, potential biological activities, and experimental considerations of this

compound.

Chemical and Physical Properties
13-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane family, a class of

compounds renowned for its prominent member, the anticancer drug Paclitaxel (Taxol). The

fundamental properties of 13-Deacetyltaxachitriene A are summarized in the table below.
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Property Value Source

CAS Number 239800-99-8 [1]

Molecular Formula C₃₀H₄₂O₁₂

Molecular Weight 594.65 g/mol

Physical Description Powder

Source Branches of Taxus sumatrana [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Biological Activity
While specific biological activities for 13-Deacetyltaxachitriene A are not extensively

documented in publicly available literature, related taxane diterpenoids isolated from Taxus

sumatrana have demonstrated significant cytotoxic effects against various cancer cell lines.[2]

[3] The taxane skeleton is a well-established pharmacophore known to interact with

microtubules, leading to cell cycle arrest and apoptosis. It is plausible that 13-
Deacetyltaxachitriene A may exhibit similar cytotoxic or other biological activities. Further

research is required to elucidate its specific mechanism of action and potential therapeutic

applications.

Other diterpenoids have been investigated for their anti-inflammatory properties, often involving

the modulation of signaling pathways such as NF-κB and MAPK, and the expression of

inflammatory mediators like TNF-α, IL-1β, and IL-6.[4][5][6] The potential for 13-
Deacetyltaxachitriene A to act on these or similar pathways remains an open area for

investigation.

Experimental Protocols
Detailed experimental protocols for the specific analysis of 13-Deacetyltaxachitriene A are not

readily available. However, general methodologies for the isolation, purification, and

characterization of taxane diterpenoids from Taxus species can be adapted.
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Isolation and Purification
A general procedure for the extraction and separation of taxanes from Taxus plant material can

be followed, which typically involves:

Extraction: The dried and powdered plant material (branches of Taxus sumatrana) is

extracted with a suitable organic solvent, such as methanol or a mixture of ethanol and

water.

Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning to

separate compounds based on their polarity. A common sequence involves partitioning

between water and a series of organic solvents of increasing polarity.

Chromatography: The resulting fractions are further purified using chromatographic

techniques. This may include:

Normal-Phase Chromatography: Using silica gel as the stationary phase to separate

compounds based on polarity.[7]

Reverse-Phase Chromatography: Often employed for final purification steps to isolate

individual taxanes.[7]

High-Performance Liquid Chromatography (HPLC): For analytical and preparative-scale

purification to obtain the pure compound.

The following diagram illustrates a generalized workflow for the isolation and purification of

taxane diterpenoids.

Taxus sumatrana
(Branches)

Extraction
(e.g., Methanol) Crude Extract Solvent Partitioning Fractions of Varying Polarity Chromatographic Separation

(Normal & Reverse Phase)
13-Deacetyltaxachitriene A
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A generalized workflow for the isolation of 13-Deacetyltaxachitriene A.

Structural Elucidation
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The structure of novel taxane diterpenoids is typically determined using a combination of

spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC,

HMBC) NMR experiments are crucial for establishing the carbon skeleton and the

connectivity of protons and carbons.[8]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular formula.

Signaling Pathway Analysis
Should 13-Deacetyltaxachitriene A demonstrate biological activity, investigating its impact on

cellular signaling pathways would be a critical next step. Based on the activities of other natural

products, a hypothetical workflow for investigating anti-inflammatory effects is presented below.

In Vitro Model

Downstream Analysis
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(TNF-α, IL-6, IL-1β)
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Inflammatory Stimulus (e.g., LPS) 13-Deacetyltaxachitriene A
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A potential workflow for investigating anti-inflammatory signaling pathways.

This diagram outlines a common experimental approach where immune cells are stimulated

with an inflammatory agent in the presence or absence of the test compound. Subsequent
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analysis of inflammatory markers and key signaling proteins can reveal the compound's

mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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